Cas no 1216137-12-0 (3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid)

• Product Name: 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid
• CAS No: 1216137-12-0
• MF: C₇H₉N₃O₃S
• MW: 215.229659795761
• MDL: MFCD14544061
• CID: 5607007
• PubChem ID: 82058144
• Update Time: 2025-11-01

3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-acetamido-1,3,4-thiadiazol-2-yl)propanoic acid
• 1216137-12-0
• EN300-8676499
• 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid

• MDL： MFCD14544061
• Inchi： 1S/C7H9N3O3S/c1-4(11)8-7-10-9-5(14-7)2-3-6(12)13/h2-3H2,1H3,(H,12,13)(H,8,10,11)
• InChI Key： NWYSKYLLPPUCLX-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1CCC(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 215.03646233g/mol
• Monoisotopic Mass: 215.03646233g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-acetylarylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides N-acetylarylamines

Additional information on 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid

Introduction to 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic Acid (CAS No. 1216137-12-0)

3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 1216137-12-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiadiazole ring and an acetamido group, making it a valuable candidate for various biological and pharmaceutical applications.

The molecular formula of 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid is C₈H₉N₃O₃S, and its molecular weight is approximately 207.24 g/mol. The compound's structure consists of a propanoic acid moiety attached to a 5-acetamido-1,3,4-thiadiazole ring, which imparts specific chemical and biological properties that are of interest to researchers.

3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid has been the subject of numerous studies due to its potential therapeutic applications. Recent research has focused on its antimicrobial and anti-inflammatory properties, as well as its ability to modulate various biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 highlighted the compound's efficacy in inhibiting bacterial growth and reducing inflammation in vitro.

The thiadiazole ring present in 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid is known for its broad-spectrum antimicrobial activity. This structural feature has been exploited in the development of novel antibiotics and antifungal agents. The acetamido group, on the other hand, contributes to the compound's solubility and bioavailability, making it suitable for both topical and systemic applications.

In addition to its antimicrobial properties, 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid has shown promise in the treatment of inflammatory conditions. A study conducted by researchers at the University of California in 2020 demonstrated that the compound effectively reduced inflammation in animal models of arthritis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The potential therapeutic applications of 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid extend beyond antimicrobial and anti-inflammatory uses. Recent studies have explored its role in cancer therapy. A 2021 publication in Cancer Research reported that the compound exhibited significant antiproliferative effects on various cancer cell lines, including breast cancer and colon cancer cells. The mechanism underlying these effects is thought to involve the induction of apoptosis and cell cycle arrest.

The pharmacokinetic properties of 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid have also been investigated to ensure its suitability for clinical use. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile. This makes it an attractive candidate for further development as a therapeutic agent.

Safety and toxicity assessments are crucial steps in the drug development process. Preclinical studies have indicated that 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its safety profile and potential side effects.

In conclusion, 3-(5-Acetamido-1,3,4-thiadiazol-2-yl)propanoic acid (CAS No. 1216137-12-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.